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Compound of Interest

Propargyl-PEG1-SS-PEG1-
Compound Name:
Propargyl!

Cat. No.: B610224

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, properties, and applications
of Propargyl-PEG1-SS-PEG1-Propargyl, a homobifunctional and cleavable linker. This
molecule is of significant interest in the fields of bioconjugation, drug delivery, and diagnostics,
particularly in the development of Antibody-Drug Conjugates (ADCS).

Core Structure and Functional Properties

Propargyl-PEG1-SS-PEG1-Propargyl is a symmetric molecule featuring two terminal
propargyl groups, two single polyethylene glycol (PEG1) units, and a central disulfide (-S-S-)
bond.[1][2] This unique architecture imparts several key functionalities:

o Homobifunctionality: The identical terminal propargyl groups allow for the simultaneous or
sequential conjugation of two azide-containing molecules.[2]

o Click Chemistry Reactivity: The propargyl (alkyne) moieties are designed for highly efficient
and specific copper-catalyzed azide-alkyne cycloaddition (CUAAC) reactions, forming stable
triazole linkages.[3][4]

o Cleavable Disulfide Bond: The central disulfide bond is stable under physiological conditions
but can be readily cleaved in the presence of reducing agents such as dithiothreitol (DTT),
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tris(2-carboxyethyl)phosphine (TCEP), or intracellular glutathione.[4][5] This feature is crucial
for the controlled release of conjugated payloads.

e PEG Spacers: The short PEGL1 units enhance the hydrophilicity and solubility of the linker
and its conjugates, while providing a flexible spacer arm.[1]

Chemical Structure

Systematic Name: 1,2-bis(2-(prop-2-yn-1-yloxy)ethyl)disulfane[1]
Molecular Formula: C10H1402S2[1]
Structure:

Caption: Workflow for ADC synthesis using Propargyl-PEG1-SS-PEG1-Propargyl.
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Caption: Mechanism of disulfide bond cleavage and drug release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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